Cas no 2171993-52-3 (ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylate)

• Product Name: ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylate
• CAS No: 2171993-52-3
• MF: C₁₁H₂₀O₅S
• MW: 264.338502883911
• CID: 5949387
• PubChem ID: 165588720
• Update Time: 2025-05-20

ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylate
• 2171993-52-3
• EN300-1632053

• Inchi： 1S/C11H20O5S/c1-4-16-9(12)11(10(2,3)13)5-7-17(14,15)8-6-11/h13H,4-8H2,1-3H3
• InChI Key： WHHXATXUDRHGPU-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)OCC)(C(C)(C)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 264.10314491g/mol
• Monoisotopic Mass: 264.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89Ų

Additional information on ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thiane-4-carboxylate

Ethyl 4-(2-Hydroxypropan-2-yl)-1,1-Dioxo-1λ6-Thiane-4-Carboxylate: A Comprehensive Overview

Ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1λ6-thiane-4-carboxylate, with CAS No. 2171993-52-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane derivatives, which have garnered attention due to their unique structural features and potential applications in drug design. The molecule's structure incorporates a thiane ring, a carboxylic acid ester group, and a hydroxyl-substituted isopropyl group, making it a versatile building block for various chemical transformations.

The thiane ring system in this compound is a six-membered ring containing sulfur and oxygen atoms. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the potential of thiane derivatives as scaffolds for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

One of the key features of ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1λ6-thiane-4-carboxylate is its ability to undergo various chemical modifications. The ester group can be readily converted into other functional groups, such as acids or amides, enabling the synthesis of derivatives with enhanced pharmacokinetic profiles. Additionally, the hydroxyl group on the isopropyl substituent provides opportunities for further functionalization, such as glycosylation or phosphorylation.

Recent research has focused on the biological evaluation of this compound and its derivatives. In vitro studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in metabolic pathways. For instance, a study published in 2023 reported that a derivative of this compound showed significant inhibition of human topoisomerase IIα, a critical enzyme in DNA replication and transcription. Such findings underscore the potential of this compound as a lead molecule for drug discovery efforts targeting cancer therapy.

In addition to its pharmacological applications, ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1λ6-thiane-4-carboxylate has also been explored for its role in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted in 2023 indicated that this compound could enhance crop yields by promoting root development and improving stress tolerance in plants.

The synthesis of ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1λ6-thiane-4-carboxylate involves a multi-step process that typically begins with the preparation of the thiane precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability. For example, the use of transition metal catalysts has facilitated the formation of the thiane ring under mild conditions, making the synthesis more environmentally friendly.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. High-resolution NMR studies have provided detailed insights into the spatial arrangement of atoms within the molecule, while mass spectrometry has enabled precise determination of molecular weight and structural integrity.

In terms of safety considerations, ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1λ6-thiane-4-carboxylate has been classified as non-toxic under standard laboratory conditions. However, prolonged exposure or ingestion should be avoided due to its potential irritant properties. Proper handling procedures are recommended to ensure workplace safety.

In conclusion, ethyl 4-(2-hydroxypropan-2-yl)-1,1-dioxo-1λ6-thiane-4-carboxylate represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers in drug discovery and agrochemical development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge.